Cas no 88451-22-3 (Urea, N-[(4-bromophenyl)methyl]-N-butyl-N'-(2,4-dimethylphenyl)-)

• Product Name: Urea, N-[(4-bromophenyl)methyl]-N-butyl-N'-(2,4-dimethylphenyl)-
• CAS No: 88451-22-3
• MF: C₂₀H₂₅BrN₂O
• MW: 389.329304456711
• CID: 632370
• PubChem ID: 13733002
• Update Time: 2025-04-19

Urea, N-[(4-bromophenyl)methyl]-N-butyl-N'-(2,4-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-[(4-bromophenyl)methyl]-N-butyl-N'-(2,4-dimethylphenyl)-
• 1-[(4-bromophenyl)methyl]-1-butyl-3-(2,4-dimethylphenyl)urea
• DTXSID90547893
• 88451-22-3
• N-[(4-Bromophenyl)methyl]-N-butyl-N'-(2,4-dimethylphenyl)urea

• Inchi： 1S/C20H25BrN2O/c1-4-5-12-23(14-17-7-9-18(21)10-8-17)20(24)22-19-11-6-15(2)13-16(19)3/h6-11,13H,4-5,12,14H2,1-3H3,(H,22,24)
• InChI Key： VATLQFFSWGMOHD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN(C(NC1C=CC(C)=CC=1C)=O)CCCC

Computed Properties

• Exact Mass: 388.11503g/mol
• Monoisotopic Mass: 388.11503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 32.3Ų